Methyl 3-[({2-(2-furyl)-2-[(4-methylphenyl)sulfonyl]ethyl}amino)sulfonyl]propanoate

• Molecular Formula: C17H21NO7S2
• Molecular Weight: 415.5 g/mol
• IUPAC Name: methyl 3-[[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]sulfamoyl]propanoate
• InChI: InChI=1S/C17H21NO7S2/c1-13-5-7-14(8-6-13)27(22,23)16(15-4-3-10-25-15)12-18-26(20,21)11-9-17(19)24-2/h3-8,10,16,18H,9,11-12H2,1-2H3
• InChI Key: WCZDUFOLQSSLBU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(CNS(=O)(=O)CCC(=O)OC)C2=CC=CO2

Description

Methyl 3-[({2-(2-furyl)-2-[(4-methylphenyl)sulfonyl]ethyl}amino)sulfonyl]propanoate is a synthetic compound that has been widely used in scientific research. Its unique chemical structure allows it to interact with biological systems in a specific and controlled manner, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of Methyl 3-[({2-(2-furyl)-2-[(4-methylphenyl)sulfonyl]ethyl}amino)sulfonyl]propanoate is complex and depends on the specific biological system being studied. In general, the compound works by interacting with specific proteins or enzymes, either inhibiting or enhancing their activity. This can lead to a range of biochemical and physiological effects, depending on the specific system being studied.
Biochemical and Physiological Effects:
Methyl 3-[({2-(2-furyl)-2-[(4-methylphenyl)sulfonyl]ethyl}amino)sulfonyl]propanoate has been shown to have a range of biochemical and physiological effects, including the inhibition of specific enzymes and the modulation of protein-protein interactions. These effects can lead to changes in cellular signaling pathways, gene expression, and other important biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 3-[({2-(2-furyl)-2-[(4-methylphenyl)sulfonyl]ethyl}amino)sulfonyl]propanoate in lab experiments is its ability to selectively target specific biological systems. This allows researchers to study the effects of the compound on specific enzymes or proteins, without affecting other systems in the cell. However, one limitation of the compound is its complex synthesis method, which can make it difficult and time-consuming to produce in large quantities.

Future Directions

There are many potential future directions for research involving Methyl 3-[({2-(2-furyl)-2-[(4-methylphenyl)sulfonyl]ethyl}amino)sulfonyl]propanoate. One area of interest is the development of new drugs and therapies based on the compound's ability to selectively target specific biological systems. Another potential direction is the use of the compound in the development of new diagnostic tools for detecting and monitoring various diseases and disorders. Overall, the unique chemical properties of Methyl 3-[({2-(2-furyl)-2-[(4-methylphenyl)sulfonyl]ethyl}amino)sulfonyl]propanoate make it a valuable tool for scientific research, with many potential applications in the future.

Synthesis Methods

Methyl 3-[({2-(2-furyl)-2-[(4-methylphenyl)sulfonyl]ethyl}amino)sulfonyl]propanoate can be synthesized using a multistep process that involves the reaction of several different chemical compounds. The synthesis typically begins with the reaction of 2-furanethiol with 4-methylbenzenesulfonyl chloride, followed by the addition of 2-aminoethanesulfonic acid and methyl acrylate. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

Methyl 3-[({2-(2-furyl)-2-[(4-methylphenyl)sulfonyl]ethyl}amino)sulfonyl]propanoate has been used in a variety of scientific research applications, including studies of enzyme activity, protein-protein interactions, and drug discovery. Its ability to selectively target specific biological systems has made it a valuable tool for understanding the underlying mechanisms of various diseases and disorders.